1-[1-(2-Methylprop-2-enyl)benzimidazol-2-yl]ethanol

• IUPAC Name: 1-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]ethanol
• InChI: InChI=1S/C13H16N2O/c1-9(2)8-15-12-7-5-4-6-11(12)14-13(15)10(3)16/h4-7,10,16H,1,8H2,2-3H3
• InChI Key: WICCMFMISVKWNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1CC(=C)C)O
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

“1-[1-(2-Methylprop-2-enyl)benzimidazol-2-yl]ethanol” is a chemical compound with the molecular formula C13H16N2O and a molecular weight of 216.284. It is a derivative of benzimidazole, a class of compounds that are of significant interest in medicinal chemistry due to their broad range of chemical and biological properties.

Scientific Research Applications

Antimicrobial Activity

• Anti-Helicobacter pylori Agents: Benzimidazole derivatives have been developed as potent and selective antimicrobial agents against Helicobacter pylori, showing low minimal inhibition concentration values against various H. pylori strains, including those resistant to common treatments. These derivatives have demonstrated clinically acceptable levels of resistance development and pharmacokinetic profiles suitable for antimicrobial use (Carcanague et al., 2002).

Antitumor Activity

• Antitumor Compounds: Complexes of benzimidazole derivatives with Pd(II) and Pt(II) have been synthesized as potential antitumor compounds. These complexes have shown significant antibacterial activity and cytotoxicity, highlighting their potential in cancer treatment (Abdel-Ghani & Mansour, 2012).

Chemical Synthesis and Characterization

• Synthesis and Characterization: The synthesis of benzimidazole derivatives and their metal complexes has been extensively studied, showcasing methods for creating compounds with potential for various applications, including medicinal chemistry and materials science. This research includes the development of novel synthesis pathways and characterization techniques (Taj et al., 2020).

Catalytic Applications

• Catalytic Activities: Benzimidazole derivatives have been employed as catalysts in chemical reactions, such as the environmentally benign synthesis of carbamates and the catalysis of condensation reactions of primary alcohols with benzene-1,2-diamine to produce benzimidazoles. These studies demonstrate the versatility of benzimidazole derivatives as catalysts in green chemistry applications (Luo et al., 2017).

Future Directions

The future directions for research on “1-[1-(2-Methylprop-2-enyl)benzimidazol-2-yl]ethanol” and similar compounds could involve further exploration of their synthesis methods, chemical reactions, mechanisms of action, and potential applications in medicine and other fields.